Cas no 953971-00-1 (2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide
• CAS No: 953971-00-1
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• CID: 6150843
• PubChem ID: 16892581
• Update Time: 2025-08-05

2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide
• 2-(4-methoxyphenyl)-N-[4-(2-phenylmorpholin-4-yl)butyl]acetamide
• AKOS024490891
• F5022-0191
• SR-01000920039-1
• VU0630096-1
• SR-01000920039
• 953971-00-1
• 2-(4-methoxyphenyl)-N-(4-(2-phenylmorpholino)butyl)acetamide

• Inchi： 1S/C23H30N2O3/c1-27-21-11-9-19(10-12-21)17-23(26)24-13-5-6-14-25-15-16-28-22(18-25)20-7-3-2-4-8-20/h2-4,7-12,22H,5-6,13-18H2,1H3,(H,24,26)
• InChI Key： VAQKIFDAXPTOLB-UHFFFAOYSA-N
• SMILES： O1CCN(CCCCNC(CC2C=CC(=CC=2)OC)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.22564282g/mol
• Monoisotopic Mass: 382.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide

2-(4-Methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide: A Comprehensive Overview

The compound with CAS No 953971-00-1, known as 2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical structure, pharmacological properties, synthesis methods, and recent advancements in its research.

Chemical Structure and Properties

2-(4-Methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide is a derivative of acetamide, characterized by a substituted phenyl group and a morpholine ring. The molecule consists of a central acetamide group attached to a butyl chain, which is further connected to a morpholine ring substituted with a phenyl group at the 2-position. The presence of the methoxy group on the phenyl ring introduces electron-donating effects, which can influence the compound's reactivity and pharmacokinetic properties.

The morpholine ring is a key structural element in this compound, contributing to its stability and bioavailability. Morpholine derivatives are widely studied for their potential as therapeutic agents due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

Pharmacological Properties and Applications

Recent studies have highlighted the potential of 2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide as a candidate for drug development. Its structure suggests that it may exhibit activity against various biological targets, including kinases, proteases, and other enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a promising lead compound for further optimization. Additionally, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens or disease pathways.

Synthesis and Optimization

The synthesis of 2-(4-methoxyphenyl)-N-4-(2-phenylmorpholin-4-yl)butylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the morpholine ring, substitution reactions to introduce the phenyl group, and coupling reactions to form the acetamide linkage.

Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the synthesis process, improving yield and purity while reducing costs. These improvements are critical for scaling up production if the compound progresses to clinical trials.

Recent Research Findings

Emerging research has shed light on the mechanism of action of 2-(4-methoxyphenyl)-N-4-(2-phenylethoxymorpholinium chloride) derivatives like CAS No 953971-001 in biological systems. Studies using advanced computational modeling techniques have revealed that the compound interacts with specific residues on target proteins, providing insights into its selectivity and potency.

In addition to its enzymatic activity, recent investigations have explored the compound's effects on cellular signaling pathways. Preliminary results suggest that it may modulate key signaling cascades involved in cell proliferation and apoptosis, making it a potential candidate for anticancer therapies.

Safety and Toxicity Profile

Evaluating the safety profile of CAS No 953971 00 1 is crucial for determining its suitability as a therapeutic agent. Preclinical studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in acute toxicity tests.

However, further studies are required to assess long-term safety, including potential genotoxicity and carcinogenicity. Regulatory guidelines mandate rigorous testing before any compound can advance to human trials.

Environmental Impact

Beyond its pharmacological applications, understanding the environmental impact of CAS No 953971 00 1 is essential for sustainable drug development practices. Research into its biodegradation pathways has shown that the compound undergoes rapid metabolism under aerobic conditions, minimizing its environmental footprint.